Cas no 745070-61-5 (Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-)

Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl- structure
745070-61-5 structure
Product Name:Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-
CAS No:745070-61-5
MF:C21H33N3O3
MW:375.505025625229
CID:560686
PubChem ID:53421640
Update Time:2025-04-19

Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Tris(2,2-dimethylpropionylamino)benzene
    • 1,3,5-TRIS(2,2-DIMETHYLPROPANAMIDO)BENZENE
    • N-[3,5-bis(2,2-dimethylpropanoylamino)phenyl]-2,2-dimethylpropanamide
    • CGX 386
    • DTXSID6075437
    • IRGACLEAR XT 386
    • SCHEMBL23441
    • Propanamide, N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-
    • Propanamide,N,N',N''-1,3,5-benzenetriyltris[2,2-dimethyl-
    • NS00076893
    • Q27284392
    • UNII-N1YOS8E19Y
    • Propanamide, N,N',N''-1,3,5-benzenetriyltris(2,2-dimethyl-
    • N,N',N''-1,3,5-BENZENETRIYLTRIS(2,2-DI-METHYLPROPANAMIDE)
    • N,N',N-1,3,5-BENZENETRIYLTRIS(2,2-DIMETHYLPROPANAMIDE)
    • 745070-61-5
    • N1YOS8E19Y
    • CPEULHAPWXMDDV-UHFFFAOYSA-N
    • DB-301017
    • Inchi: 1S/C21H33N3O3/c1-19(2,3)16(25)22-13-10-14(23-17(26)20(4,5)6)12-15(11-13)24-18(27)21(7,8)9/h10-12H,1-9H3,(H,22,25)(H,23,26)(H,24,27)
    • InChI Key: CPEULHAPWXMDDV-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C=C(C=C(C=1)NC(C(C)(C)C)=O)NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 375.25219192g/mol
  • Monoisotopic Mass: 375.25219192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.7
  • Topological Polar Surface Area: 87.3Ų
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